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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Acid Red 57
(CAS 12217-34-4), a monoazo acid dye, in the dyeing of protein and polyamide fibers such as

wool, silk, and nylon.[1][2] The information compiled herein, including detailed experimental

protocols, quantitative data, and process visualizations, is intended to serve as a valuable

resource for researchers in textile science, materials science, and related fields.

Overview of Acid Red 57
Acid Red 57 is a water-soluble anionic dye that is applied from an acidic dyebath.[3][4] Its

chemical structure, containing sulfonic acid groups, allows for the formation of ionic bonds with

the protonated amino groups present in protein fibers (wool, silk) and polyamide fibers (nylon)

under acidic conditions.[3][4][5] This interaction results in good dye uptake and fastness

properties, making it a suitable colorant for these substrates. The dye is characterized by its

bright bluish-red powder form and its solubility in water, which is 70 g/L at 90°C.[1][2]
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Property Value

C.I. Name Acid Red 57

C.I. Number 17053

CAS Number 12217-34-4

Molecular Formula C₂₄H₂₁N₄NaO₆S₂

Molecular Weight 548.57 g/mol

Chemical Class Monoazo

Quantitative Data on Dyeing Performance
The successful application of Acid Red 57 is dependent on several key parameters that

influence the final color yield and fastness properties of the dyed textile. The following tables

summarize the typical performance of Acid Red 57 and similar acid dyes on various

substrates.

Color Strength (K/S Values)
The K/S value is a measure of the color strength of a dyed fabric. It is influenced by the dye

concentration, dyeing temperature, and pH. While specific K/S values for Acid Red 57 are not

readily available in the provided search results, the general trend for acid dyes shows that an

increase in dye concentration leads to an increase in K/S values until the fiber reaches its

saturation point.[6]

General Influence of Dyeing Parameters on Color Strength (K/S) of Acid Dyes:
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Parameter Effect on K/S General Observation

Dye Concentration Increases K/S

Color strength increases with

higher dye concentration up to

a saturation point.[6]

Temperature Increases K/S

Higher temperatures generally

increase dye uptake and thus

color strength.[7]

pH Decreasing pH increases K/S

A lower pH (more acidic)

increases the number of

protonated amino groups in

the fiber, leading to greater dye

uptake.[7]

Colorimetric Data (CIELAB Values)
The CIELAB color space is used to quantify the color of the dyed fabric in terms of lightness

(L), redness-greenness (a), and yellowness-blueness (b). For a red dye like Acid Red 57, a
higher positive a value is expected.

Illustrative CIELAB Values for Silk Dyed with a Red Acid Dye:[8]

Sample L a b*

Undyed Silk - - -

Silk Dyed with Red

Acid Dye
45.76 54.90 26.76

Note: These values are for a generic red acid dye on silk and serve as an example. Actual

values for Acid Red 57 may vary.

Fastness Properties
Fastness properties are crucial for determining the durability of the color on the textile during

use. The following table provides specific fastness ratings for Acid Red 57.
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Fastness Ratings for Acid Red 57 (ISO and AATCC Standards):[1]

Fastness
Property

ISO Standard Rating
AATCC
Standard

Rating

Light Fastness - 5-6 - 5-6

Washing

(Soaping) -

Fading

ISO 105-C06 4-5 - 4

Washing

(Soaping) -

Staining

ISO 105-C06 4-5 - 4

Perspiration -

Fading
- 4 - 3-4

Perspiration -

Staining
- 3-4 - 3-4

Oxygen

Bleaching
- 1 - 1

Seawater -

Fading
- 3-4 - 3-4

Rating Scale: 1 (very poor) to 5 (excellent), with half steps. For light fastness, the scale is 1 to

8.

Experimental Protocols
The following are detailed protocols for the dyeing of wool, silk, and nylon with Acid Red 57.

Materials and Equipment
C.I. Acid Red 57 dye powder

Wool, silk, or nylon fabric/yarn

Acetic acid (or formic acid) for pH adjustment
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Sodium sulfate (Glauber's salt) as a leveling agent (optional, primarily for wool)

Non-ionic wetting agent

Laboratory dyeing machine or water bath with a stirrer

Beakers, graduated cylinders, and other standard laboratory glassware

pH meter

Spectrophotometer for color measurement (optional)

Grey scales for fastness assessment

Pre-treatment of Substrates
Before dyeing, it is essential to scour the textile material to remove any impurities, oils, and

sizes that may hinder uniform dye uptake.

Scouring of Wool: Prepare a bath with 1-2 g/L of a non-ionic wetting agent and 1-2 g/L of

sodium carbonate. Treat the wool at 50-60°C for 20-30 minutes. Rinse thoroughly with warm

and then cold water.

Degumming of Silk: Prepare a bath with a mild soap solution (e.g., 2-3 g/L of Marseille soap)

and treat the silk at 90-95°C for 1-2 hours to remove the sericin gum. Rinse thoroughly.

Scouring of Nylon: Prepare a bath with 1-2 g/L of a non-ionic wetting agent and 1 g/L of

sodium carbonate. Treat the nylon at 60-70°C for 20-30 minutes. Rinse thoroughly.

Dyeing Protocol for Wool
Dye Bath Preparation:

Set the liquor-to-goods ratio (the ratio of the volume of the dyebath to the weight of the

fabric) to 40:1.

Add 5-10% of sodium sulfate (on weight of fiber, o.w.f.) to the water.

Adjust the pH of the dyebath to 4.5-5.5 with acetic acid.
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Dissolve the required amount of Acid Red 57 (e.g., 1% o.w.f. for a medium shade) in a

small amount of hot water and then add it to the dyebath.

Dyeing Procedure:

Introduce the pre-wetted wool into the dyebath at 40°C.

Raise the temperature to the boil (approx. 100°C) at a rate of 1-2°C per minute.

Continue dyeing at the boil for 45-60 minutes.

Allow the dyebath to cool down slowly to about 70°C before removing the dyed wool.

Post-treatment:

Rinse the dyed wool thoroughly with warm and then cold water until the water runs clear.

Squeeze out the excess water and air dry.

Dyeing Protocol for Silk
Dye Bath Preparation:

Set the liquor-to-goods ratio to 40:1.

Adjust the pH of the dyebath to 4.0-5.0 with acetic acid.

Dissolve the required amount of Acid Red 57 in hot water and add it to the dyebath.

Dyeing Procedure:

Introduce the pre-wetted silk into the dyebath at 40°C.

Raise the temperature to 85-90°C at a rate of 1-2°C per minute.

Continue dyeing at this temperature for 45-60 minutes.

Allow the dyebath to cool down before removing the dyed silk.
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Post-treatment:

Rinse the dyed silk with warm and then cold water.

A final rinse with a small amount of fabric softener can improve the handle of the silk.

Air dry away from direct sunlight.

Dyeing Protocol for Nylon
Dye Bath Preparation:

Set the liquor-to-goods ratio to 40:1.

Adjust the pH of the dyebath to 4.0-6.0 with acetic acid or a suitable buffer system.[9]

Dissolve the required amount of Acid Red 57 in hot water and add it to the dyebath.

Dyeing Procedure:

Introduce the pre-wetted nylon into the dyebath at 40°C.

Raise the temperature to 95-100°C at a rate of 1-2°C per minute.[9] For milling-resistant

dyes, the heating rate between 65-85°C should be strictly controlled at about 1°C/min.[10]

Continue dyeing at this temperature for 45-60 minutes.

Cool the dyebath before removing the dyed nylon.

Post-treatment:

Rinse the dyed nylon thoroughly with warm and then cold water.

Air dry.

Visualizations
General Workflow for Acid Dyeing
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Caption: General experimental workflow for the acid dyeing of textile fibers.

Mechanism of Acid Dye Adsorption on Protein and
Polyamide Fibers
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Caption: Simplified mechanism of Acid Red 57 interaction with protein and polyamide fibers.

Adsorption Kinetics and Thermodynamics
The dyeing of textile fibers with acid dyes is a complex process involving the transfer of dye

molecules from the aqueous phase to the solid fiber phase.

Dyeing Kinetics
The rate of dyeing is influenced by temperature, pH, and the presence of auxiliaries. The

dyeing process generally follows a pseudo-second-order kinetic model, suggesting that the

rate-limiting step is the chemisorption involving valence forces through the sharing or exchange
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of electrons between the dye and the fiber.[11][12] The dyeing process can be divided into

three stages:

Diffusion of dye molecules from the bulk solution to the fiber surface.

Adsorption of the dye onto the fiber surface.

Diffusion of the dye from the surface into the interior of the fiber.

Dyeing Thermodynamics
The thermodynamics of dyeing provide insights into the spontaneity and nature of the dye-fiber

interaction. For the adsorption of acid dyes on protein and polyamide fibers, the process is

generally spontaneous and endothermic.

Gibbs Free Energy (ΔG°): A negative value of ΔG° indicates that the dyeing process is

spontaneous.

Enthalpy (ΔH°): A positive value of ΔH° suggests that the dyeing process is endothermic,

meaning that an increase in temperature favors dye adsorption.[13]

Entropy (ΔS°): A positive value of ΔS° indicates an increase in the randomness at the solid-

liquid interface during the dyeing process.

The adsorption of acid dyes on these fibers can often be described by the Langmuir or

Freundlich isotherm models, which relate the amount of dye adsorbed by the fiber to the

concentration of the dye in the dyebath at equilibrium.[11] The Langmuir model assumes

monolayer adsorption onto a surface with a finite number of identical sites, which is consistent

with the ionic bonding mechanism between the dye anions and the protonated amino groups in

the fiber.[11][14]

Conclusion
Acid Red 57 is an effective dye for achieving vibrant red shades on wool, silk, and nylon fibers.

The successful application of this dye requires careful control of dyeing parameters, particularly

pH and temperature, to ensure optimal dye uptake, levelness, and fastness properties. The

protocols and data presented in these notes provide a solid foundation for researchers to
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explore and optimize the use of Acid Red 57 in their specific textile dyeing applications.

Further research could focus on obtaining more detailed quantitative data for Acid Red 57 to

build a more comprehensive understanding of its dyeing behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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